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Compound of Interest

Compound Name: Ac-Tyr-OMe H20
CAS No.: 210557-95-2
Cat. No.: B3049565
Get Quote
Abstract

This guide details the precise protocol for preparing a 10 mM stock solution of N-Acetyl-L-
tyrosine methyl ester (Ac-Tyr-OMe) in Dimethyl Sulfoxide (DMSO). Ac-Tyr-OMe is a specific
esterase and chymotrypsin substrate widely used in kinetic assays and peptide synthesis. This
protocol addresses critical solubility parameters, hygroscopic instability, and concentration
verification via UV-Vis spectroscopy to ensure experimental reproducibility.

Introduction & Scientific Rationale
Compound Profile[1][2]

o Compound Name: N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe)
e CAS Number: 2440-79-1
e Molecular Formula:

¢ Molecular Weight: 237.25 g/mol
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e Solubility: Soluble in organic solvents (DMSO, Methanol); limited stability in aqueous buffers
due to ester hydrolysis.

Solvent Selection: Why DMSO?

Dimethyl Sulfoxide (DMSO) is the preferred solvent for Ac-Tyr-OMe stock solutions due to its
aprotic polarity, which disrupts intermolecular hydrogen bonding without chemically reacting
with the ester linkage under storage conditions.

 Critical Constraint: DMSO is highly hygroscopic. Absorbed atmospheric water can catalyze
the hydrolysis of the methyl ester to the free acid (Ac-Tyr-OH), altering enzyme kinetics.
Therefore, anhydrous DMSO (<0.05% water) is strictly required.

Material Specifications

Reagent/Equipment Specification Purpose

Purity = 98% (HPLC), CAS:
Ac-Tyr-OMe Substrate
2440-79-1

Anhydrous, = 99.9%, stored
DMSO ] Solvent
under desiccant

Analytical Balance Readability +0.01 mg Precision Weighing

) Amber glass or Polypropylene ) )
Vials ] Light protection
(DMSO-compatible)

] Quartz cuvettes (1 cm o
UV-Vis Spectrophotometer QC Verification
pathlength)

Pre-Protocol Calculations

To prepare 10 mL of a 10 mM stock solution:
e Molarity (

):

e Volume (
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):

e Molecular Weight (

Step-by-Step Protocol
Phase 1: Preparation

o Equilibration: Allow the Ac-Tyr-OMe container to reach room temperature before opening to
prevent water condensation on the cold powder.

» Weighing: Weigh 23.73 mg of Ac-Tyr-OMe into a sterile, amber glass vial.

o Note: If exact mass varies (e.g., 24.1 mg), adjust DMSO volume:

Phase 2: Solubilization

e Solvent Addition: Add 10.0 mL of anhydrous DMSO to the vial.

o Best Practice: For highest precision, add ~8 mL first, dissolve, then adjust to final volume
in a volumetric flask, though direct addition is sufficient for general stock purposes.

e Mixing: Vortex vigorously for 30—60 seconds.

o Observation: The powder should dissolve rapidly to form a clear, colorless solution. If
particles persist, sonicate for 2 minutes at room temperature.

Phase 3: Aliquoting & Storage

» Aliquoting: Dispense the stock into small aliquots (e.g., 100 pL or 500 pL) to avoid repeated
freeze-thaw cycles.

e Storage: Store at -20°C.

o Stability:[1][2][3][4] Stable for >6 months if kept dry.
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Quality Control (QC) & Validation

Trustworthiness Check: Verify the actual concentration using the Beer-Lambert Law (

e Dilution: Prepare a 1:100 dilution in Phosphate Buffered Saline (PBS, pH 7.4).
o Take 10 pL of 10 mM Stock + 990 pL PBS.
o Theoretical Concentration (
): 0.1 mM.
e Measurement: Measure Absorbance at 275 nm (

) using a quartz cuvette. Blank with PBS containing 1% DMSO.

» Calculation:
o Extinction Coefficient (

) for Tyrosine derivatives

[1].

o Expected Absorbance:

o Acceptance Criteria:

should be between 0.135 and 0.150.

Workflow Visualization
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Start: Ac-Tyr-OMe Powder

(MW 237.25)

Weigh 23.73 mg
(for 10 mL)

:

Add 10 mL Anhydrous DMSO

f undissolved

Vortex / Sonicate
(Clear Solution)

I
Validation

QC Check: UV Absorbance
(2:100 Dilution, A275 ~0.142)

Aliquot into Amber Vials

Store at -20°C

Click to download full resolution via product page

Figure 1: Logical workflow for the preparation and validation of Ac-Tyr-OMe stock solution.

Troubleshooting & Best Practices
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Issue Probable Cause Corrective Action

Use fresh, anhydrous DMSO.

Cloudiness/Precipitate Water contamination in DMSO
Warm gently to 37°C.
) ] o Discard. Store future stocks
Yellowing of Solution Oxidation of phenol group ]
under Nitrogen/Argon.
Verify stock age. Ensure
Inconsistent Enzyme Rates Hydrolysis of methyl ester storage at -20°C. Perform QC

check.

Safety Note: DMSO permeates skin and can carry dissolved contaminants into the body.
Always wear nitrile gloves and safety goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of 10 mM Ac-Tyr-OMe
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049565/docs#application-note-preparation-of-10-
mm-ac-tyr-ome-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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